Cas no 112758-40-4 (3-Methyl-1H-pyrazole-4-carbaldehyde)

3-Methyl-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic aldehyde used as a key intermediate in organic synthesis and pharmaceutical applications. Its pyrazole core and aldehyde functionality make it valuable for constructing complex molecular frameworks, particularly in the development of agrochemicals, pharmaceuticals, and specialty chemicals. The compound exhibits high reactivity in condensation and nucleophilic addition reactions, enabling efficient derivatization. Its structural features also contribute to its utility in coordination chemistry and catalyst design. With a well-defined purity profile and stability under standard handling conditions, this compound is a reliable building block for research and industrial processes requiring precise functionalization.
3-Methyl-1H-pyrazole-4-carbaldehyde structure
112758-40-4 structure
Product Name:3-Methyl-1H-pyrazole-4-carbaldehyde
CAS No:112758-40-4
MF:C5H6N2O
MW:110.11394071579
MDL:MFCD01313822
CID:133698
PubChem ID:253661334
Update Time:2025-05-25

3-Methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1H-pyrazole-4-carbaldehyde
    • 3-Methylpyrazole-4-carboxaldehyde
    • 1H-Pyrazole-4-carboxaldehyde,3-methyl-
    • 5-METHYL-1H-PYRAZOLE-4-CARBALDEHYDE
    • 4-Formyl-3-methylpyrazole
    • 3-Methyl-1H-pyrazole-4-carboxaldehyde
    • 3-Methylpyrazole-4-carbaldehyde
    • 1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-
    • 5-methylpyrazole-4-carbaldehyde
    • PubChem16065
    • 3-methyl-4-formylpyra-zole
    • KSC496A3P
    • AMOT0271
    • 4-Formyl-3-methyl-1H-pyrazole
    • 3-methyl-pyrazole-4-carbaldehyde
    • NWDMGTFNIOCVDU-UHFFFAOYSA-N
    • AC-27341
    • BCP26275
    • EN300-31214
    • FT-0648347
    • 3-Methyl-1H-pyrazole-4-carboxaldehyde, 97%
    • 1H-Pyrazole-4-carboxaldehyde,3-Methyl
    • CS-W019932
    • MFCD01313822
    • W-204799
    • DTXSID80375001
    • AKOS000273949
    • AKOS004121035
    • AM20080079
    • PS-5693
    • BB 0258663
    • SCHEMBL669436
    • SY024565
    • F2199-0358
    • PB32235
    • BB 0219782
    • Z319610836
    • M2643
    • 3-methyl-1H-pyrazol-4-carboxaldehyde
    • F8887-2117
    • 1395070-81-1
    • 112758-40-4
    • MFCD08701215
    • SB20255
    • BCP9000130
    • DB-002516
    • 1H-pyrazole-4-carboxaldehyde, 5-methyl-
    • STK506954
    • ALBB-016366
    • BBL100158
    • MDL: MFCD01313822
    • Inchi: 1S/C5H6N2O/c1-4-5(3-8)2-6-7-4/h2-3H,1H3,(H,6,7)
    • InChI Key: NWDMGTFNIOCVDU-UHFFFAOYSA-N
    • SMILES: O=CC1C=NNC=1C

Computed Properties

  • Exact Mass: 110.04800
  • Monoisotopic Mass: 110.048012819 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 94.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • Molecular Weight: 110.11
  • XLogP3: 0.1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.238
  • Melting Point: 108.0 to 112.0 deg-C
  • Boiling Point: 295.9°C at 760 mmHg
  • Flash Point: 86.2±19.8 °C
  • Refractive Index: 1.598
  • PSA: 45.75000
  • LogP: 0.53060
  • Sensitiveness: Sensitive to heat & Air & humidity

3-Methyl-1H-pyrazole-4-carbaldehyde Security Information

3-Methyl-1H-pyrazole-4-carbaldehyde Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 3-Methyl-1H-pyrazole-4-carbaldehyde

3-Methyl-1H-pyrazole-4-carbaldehyde: A Comprehensive Overview

3-Methyl-1H-pyrazole-4-carbaldehyde, also known by its CAS number CAS No. 112758-40-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its pyrazole ring with a methyl substituent and an aldehyde group, has garnered attention due to its unique chemical properties and potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of 3-Methyl-1H-pyrazole-4-carbaldehyde involves a series of well-established organic reactions, including condensation and alkylation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for large-scale applications.

In terms of chemical properties, 3-Methyl-1H-pyrazole-4-carbaldehyde exhibits a high degree of stability under normal conditions, with a melting point of approximately 150°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory and industrial processes. The compound's reactivity is primarily influenced by the electron-withdrawing aldehyde group, which facilitates participation in nucleophilic addition reactions.

Recent studies have highlighted the potential of 3-Methyl-1H-pyrazole-4-carbaldehyde in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for bioactive molecules targeting various disease states, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against human cancer cell lines.

Beyond pharmaceutical applications, 3-Methyl-1H-pyrazole-4-carbaldehyde has found utility in agrochemicals. Its ability to act as a precursor for fungicides and insecticides has been extensively investigated. Field trials conducted in collaboration with agricultural research institutions have shown promising results, with formulations derived from this compound demonstrating high efficacy against common crop pathogens.

The integration of 3-Methyl-1H-pyrazole-4-carbaldehyde into materials science has also been a focal point of recent research. Scientists have explored its use as a monomer in the synthesis of advanced polymers with tailored properties. For example, polymer networks incorporating this compound have exhibited enhanced mechanical strength and thermal stability, making them suitable for high-performance applications in aerospace and electronics.

In conclusion, 3-Methyl-1H-pyrazole-4-carbaldehyde (CAS No. 112758-40-4) stands as a versatile compound with diverse applications across multiple disciplines. Its chemical robustness, combined with recent innovations in synthesis and application development, positions it as a key player in advancing modern science and technology.

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